

Preclinical Anticancer Activity of CIGB-300: A Technical Overview

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Cigb-300
CAS No.: 1072877-99-6
Cat. No.: B15544616

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction


CIGB-300 is a synthetic cyclic peptide that has emerged as a promising anticancer agent. Its primary mechanism of action involves the inhibition of protein kinase CK2 (formerly casein kinase II), a serine/threonine kinase frequently overexpressed in a multitude of human cancers and implicated in tumor progression, proliferation, and survival.[1][2] Unlike many kinase inhibitors that target the ATP-binding site, **CIGB-300** employs a novel mechanism by binding to the phospho-acceptor domain of CK2 substrates, thereby preventing their phosphorylation.[1][3] This technical guide provides a comprehensive overview of the preclinical studies on the anticancer activity of **CIGB-300**, summarizing key quantitative data, detailing experimental methodologies, and visualizing its molecular interactions and downstream effects.

Mechanism of Action and Cellular Fate

CIGB-300 is a cell-permeable peptide that localizes to the nucleolus, a primary site of CK2 activity.[4][5] Its primary target is the CK2-mediated phosphorylation of various substrates.[6] One of the most well-characterized interactions is with nucleophosmin/B23 (NPM1), a key

nucleolar protein.[4] By binding to B23/NPM1, **CIGB-300** inhibits its phosphorylation by CK2, leading to nucleolar disassembly and the induction of apoptosis.[3][4] More recent studies have revealed a dual mechanism, suggesting that **CIGB-300** can also directly interact with the CK2 α catalytic subunit.[7][8] This multifaceted inhibition of the CK2 signaling pathway disrupts a number of cellular processes critical for cancer cell survival and proliferation, including ribosome biogenesis, cell cycle progression, and apoptosis.[4][5]

In the context of Human Papillomavirus (HPV)-associated cervical cancer, **CIGB-300** has been shown to interact with the HPV E7 oncoprotein.[7][9] This interaction inhibits the CK2-mediated phosphorylation of E7, which in turn disrupts the E7-retinoblastoma protein (pRb) complex, contributing to its cytotoxic effects in these cancer cells.[7][9]



[Click to download full resolution via product page](#)

Fig. 1: Dual inhibitory mechanism of **CIGB-300** on the CK2 signaling pathway.

In Vitro Anticancer Activity

CIGB-300 has demonstrated potent antiproliferative and pro-apoptotic effects across a wide range of human cancer cell lines.

Cytotoxicity

The cytotoxic activity of **CIGB-300** has been quantified by determining the half-maximal inhibitory concentration (IC₅₀) in various cancer cell lines.

Cell Line	Cancer Type	IC ₅₀ (μM)	Reference
NCI-H460	Large Cell Lung Carcinoma	30	[10]
NCI-H125	Non-Small Cell Lung Cancer	60	[10]
A549	Non-Small Cell Lung Cancer	171	[10]
MDA-MB-231	Breast Cancer (Triple Negative)	120	[11]
MCF-7	Breast Cancer (ER+)	140	[11]
HL-60	Acute Myeloid Leukemia	21-33	[12]
OCI-AML3	Acute Myeloid Leukemia	21-33	[12]

Induction of Apoptosis

CIGB-300 induces apoptosis through the intrinsic pathway, characterized by an increased Bax/Bcl-2 ratio.[\[3\]](#) In NCI-H82 cells, DNA fragmentation, a hallmark of apoptosis, was observed as early as 1-2 hours post-treatment.[\[13\]](#) In breast cancer cells, **CIGB-300** treatment led to a significant increase in apoptotic cells as determined by TUNEL assay.[\[11\]](#) Furthermore, in acute myeloid leukemia (AML) cell lines, **CIGB-300** induced apoptosis in over 80% of transduced cells.[\[12\]](#)

Effects on Cell Cycle, Migration, and Invasion

Preclinical studies have shown that **CIGB-300** can induce cell cycle arrest, although the specific phase can vary between cell lines.[8][14] In breast cancer cells, **CIGB-300** was found to arrest the cell cycle and decrease the clonogenic capacity and migration of F3II, MCF-7, and MDA-MB-231 cells.[8][11] In lung cancer models, **CIGB-300** significantly reduced the adhesion, migration, and invasion of H125 and 3LL Lewis lung carcinoma cells at low micromolar concentrations.[15] This was associated with a decrease in the proteolytic activity of tumor cell-secreted urokinase-type plasminogen activator (uPA) and matrix metalloproteinases (MMPs). [15]

In Vivo Antitumor Efficacy


The antitumor activity of **CIGB-300** has been validated in several preclinical in vivo models.

Animal Model	Cancer Type	Administration Route	Key Findings	Reference
Syngeneic murine tumor model	HPV-16 Positive Tumors	Local and Systemic	Significant antitumor effect.	[9][16]
Nude mice xenograft	Human Cervical Tumors	Intratumoral	Reduction in tumor lesion area.	[16]
C57BL/6 mice	Lung Metastasis (3LL cells)	Intravenous (10mg/kg)	Markedly decreased lung colonization and metastasis development; reduced tumor-driven neovascularization.	[15]
Balb/c mice (syngeneic F3II)	Breast Cancer Metastasis	Systemic	Decrease in the number of lung metastases after primary tumor surgery.	[3][11]

Synergistic Effects with Chemotherapeutics

CIGB-300 has been shown to synergize with standard chemotherapeutic agents, enhancing their anticancer effects and potentially overcoming drug resistance.

- **Cisplatin:** In preclinical models of lung and cervical cancer, the combination of **CIGB-300** and cisplatin demonstrated synergistic or additive antiproliferative effects.[\[14\]](#)[\[17\]](#) In vivo, the combination of **CIGB-300** and cisplatin significantly increased the survival of tumor-bearing mice compared to monotherapies.[\[14\]](#) **CIGB-300** has also been shown to sensitize cisplatin-resistant A549 lung cancer cells to the cytotoxic effects of cisplatin, associated with the inhibition of the NF-κB pathway.[\[18\]](#)
- **Paclitaxel:** The combination of **CIGB-300** and paclitaxel exhibited the most favorable synergistic profiles in both lung and cervical cancer cell lines.[\[17\]](#) This synergy was attributed to both increased cytotoxicity and cell cycle arrest in the S and G2/M phases.[\[14\]](#)
- **EGFR Inhibitors:** **CIGB-300** has also demonstrated synergistic interactions with EGFR inhibitors.[\[6\]](#)



[Click to download full resolution via product page](#)

Fig. 2: A generalized workflow for in vitro preclinical evaluation of **CIGB-300**.

Experimental Protocols

Cell Viability Assays

- Method: Sulforhodamine B (SRB) or AlamarBlue assays are commonly used.
- Procedure: Cancer cells are seeded in 96-well plates and allowed to adhere overnight. Cells are then treated with increasing concentrations of **CIGB-300** for a specified period (e.g., 72 hours). For SRB, cells are fixed, stained, and the absorbance is read. For AlamarBlue, the reagent is added, and fluorescence is measured. The IC50 value is calculated from the dose-response curve.[\[8\]](#)[\[12\]](#)

Apoptosis Assays

- TUNEL Assay: Used to detect DNA fragmentation. Cells are treated with **CIGB-300**, fixed, and permeabilized. The TUNEL reaction mixture is then added, and apoptotic cells are visualized by microscopy or quantified by flow cytometry.[\[11\]](#)
- Annexin V/Propidium Iodide (PI) Staining: Differentiates between viable, early apoptotic, late apoptotic, and necrotic cells. Treated cells are stained with Annexin V-FITC and PI and analyzed by flow cytometry.[\[19\]](#)
- DNA Fragmentation Assay: A radioactive method can be used where cellular DNA is labeled, and after treatment, the fragmented DNA in the supernatant is quantified.[\[13\]](#)

Cell Cycle Analysis

- Method: Flow cytometry with propidium iodide (PI) staining.
- Procedure: Cells are treated with **CIGB-300**, harvested, and fixed in ethanol. The cells are then treated with RNase A and stained with PI. The DNA content is analyzed by flow cytometry to determine the percentage of cells in each phase of the cell cycle (G0/G1, S, G2/M).[\[8\]](#)[\[14\]](#)

Migration and Invasion Assays

- Wound Healing Assay: A confluent monolayer of cells is "scratched" to create a wound. The cells are then treated with **CIGB-300**, and the closure of the wound is monitored over time.[\[8\]](#)
- Transwell Assay: For invasion assays, the upper chamber of a Transwell insert is coated with Matrigel. Cells are seeded in the upper chamber in serum-free medium with **CIGB-300**, and the lower chamber contains a chemoattractant. After incubation, the non-invading cells are

removed, and the invading cells on the lower surface of the membrane are stained and counted.[15]

In Vivo Tumor Models

- **Xenograft Models:** Human cancer cells are subcutaneously injected into immunocompromised mice (e.g., nude mice). Once tumors are established, mice are treated with **CIGB-300** via intratumoral or systemic administration. Tumor volume is measured regularly.[16][17]
- **Syngeneic Models:** Murine cancer cells are implanted into immunocompetent mice of the same strain. This allows for the study of the drug's effect in the context of a functional immune system.[11][16]
- **Metastasis Models:** Cancer cells are injected intravenously (experimental metastasis) or into the primary site, followed by surgical removal of the primary tumor (spontaneous metastasis). The effect of **CIGB-300** on the formation of metastatic lesions in distant organs (e.g., lungs) is then evaluated.[3][15]

Pull-Down Assays

- **Procedure:** N-terminal biotin-tagged **CIGB-300** is incubated with cell lysates. The peptide-protein complexes are then captured using streptavidin-sepharose beads. After washing, the bound proteins are eluted and identified by immunoblotting or mass spectrometry.[10]

Conclusion

The extensive preclinical data on **CIGB-300** robustly demonstrates its potential as a novel anticancer therapeutic. Its unique dual mechanism of inhibiting CK2 signaling, both directly and at the substrate level, translates into significant antitumor effects, including the induction of apoptosis, inhibition of cell proliferation and metastasis, and synergistic activity with conventional chemotherapies. The promising results from these preclinical studies have provided a strong rationale for its advancement into clinical trials, where it has shown safety and early signs of efficacy.[4][16] Further research will continue to elucidate the full therapeutic potential of **CIGB-300** in various cancer types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. CIGB-300: A peptide-based drug that impairs the Protein Kinase CK2-mediated phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. go.drugbank.com [go.drugbank.com]
- 3. aacrjournals.org [aacrjournals.org]
- 4. CIGB-300, a synthetic peptide-based drug that targets the CK2 phosphoacceptor domain. Translational and clinical research - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. Novel molecular events related to CIGB-300 antineoplastic mechanism of action [medigraphic.com]
- 7. CIGB-300 Peptide Targets the CK2 Phospho-Acceptor Domain on Human Papillomavirus E7 and Disrupts the Retinoblastoma (RB) Complex in Cervical Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. mdpi.com [mdpi.com]
- 10. CIGB-300 Anticancer Peptide Differentially Interacts with CK2 Subunits and Regulates Specific Signaling Mediators in a Highly Sensitive Large Cell Lung Carcinoma Cell Model - PMC [pmc.ncbi.nlm.nih.gov]
- 11. aacrjournals.org [aacrjournals.org]
- 12. Targeting of Protein Kinase CK2 in Acute Myeloid Leukemia Cells Using the Clinical-Grade Synthetic-Peptide CIGB-300 | MDPI [mdpi.com]
- 13. researchgate.net [researchgate.net]
- 14. Synergistic interactions of the anti-casein kinase 2 CIGB-300 peptide and chemotherapeutic agents in lung and cervical preclinical cancer models - PMC [pmc.ncbi.nlm.nih.gov]
- 15. CIGB-300, an anti-CK2 peptide, inhibits angiogenesis, tumor cell invasion and metastasis in lung cancer models - PubMed [pubmed.ncbi.nlm.nih.gov]

- 16. CIGB-300, a novel proapoptotic peptide that impairs the CK2 phosphorylation and exhibits anticancer properties both in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. researchgate.net [researchgate.net]
- 18. The synthetic peptide CIGB-300 modulates CK2-dependent signaling pathways affecting the survival and chemoresistance of non-small cell lung cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
- 19. Frontiers | CIGB-300-Regulated Proteome Reveals Common and Tailored Response Patterns of AML Cells to CK2 Inhibition [frontiersin.org]
- To cite this document: BenchChem. [Preclinical Anticancer Activity of CIGB-300: A Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15544616/docs#preclinical-anticancer-activity-of-cigb-300-a-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check